Cas no 1934361-56-4 (3-{(tert-butoxy)carbonylamino}oxolane-2-carboxylic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}oxolane-2-carboxylic acid
• CAS No: 1934361-56-4
• MF: C₁₀H₁₇NO₅
• MW: 231.245683431625
• MDL: MFCD31421124
• CID: 5221253
• PubChem ID: 131052672
• Update Time: 2026-03-07

3-{(tert-butoxy)carbonylamino}oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(tert-butoxy)carbonyl]amino}oxolane-2-carboxylic acid
• 3-{[(tert-butoxy)carbonyl]amino}oxolane-2-carboxylicacid
• 3-[(2-Methylpropan-2-yl)oxycarbonylamino]oxolane-2-carboxylic acid
• 3-{(tert-butoxy)carbonylamino}oxolane-2-carboxylic acid

• MDL： MFCD31421124
• Inchi： 1S/C10H17NO5/c1-10(2,3)16-9(14)11-6-4-5-15-7(6)8(12)13/h6-7H,4-5H2,1-3H3,(H,11,14)(H,12,13)
• InChI Key： AMWWDVGQNOILKO-UHFFFAOYSA-N
• SMILES： O1CCC(C1C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 283
• XLogP3: 1.2
• Topological Polar Surface Area: 84.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on 3-{(tert-butoxy)carbonylamino}oxolane-2-carboxylic acid

3-{(tert-butoxy)carbonylamino}oxolane-2-carboxylic acid: A Comprehensive Overview

The compound 3-{(tert-butoxy)carbonylamino}oxolane-2-carboxylic acid, also known by its CAS number 1934361-56-4, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The molecule's structure, which includes a tert-butoxy group, a carbonyl group, and an oxolane ring, makes it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of oxolane derivatives in drug design and materials science. The oxolane ring, also known as a tetrahydrofuran ring, is a five-membered cyclic ether that provides stability and flexibility to the molecule. The presence of the tert-butoxy group adds bulk to the molecule, which can influence its solubility and reactivity. This combination of structural features makes 3-{(tert-butoxy)carbonylamino}oxolane-2-carboxylic acid an attractive candidate for exploring new chemical reactions and applications.

One of the key areas of research involving this compound is its role in peptide synthesis. The carbonylamino group within the molecule serves as a reactive site for amide bond formation, which is crucial in constructing peptide chains. Researchers have demonstrated that this compound can act as a precursor for synthesizing bioactive peptides with potential therapeutic applications. For instance, studies have shown that derivatives of this compound can be used to create peptide-based drugs targeting specific biological pathways.

In addition to its role in peptide synthesis, 3-{(tert-butoxy)carbonylamino}oxolane-2-carboxylic acid has been explored in polymer chemistry. The oxolane ring's ability to undergo ring-opening polymerization has led to the development of novel polymeric materials with tailored properties. These materials exhibit improved mechanical strength and thermal stability, making them suitable for applications in advanced manufacturing and electronics.

The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitution and condensation processes. Researchers have optimized these reactions to achieve high yields and purity levels. For example, recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and environmental impact.

Furthermore, the compound's stability under various conditions has been extensively studied. It has been found that 3-{(tert-butoxy)carbonylamino}oxolane-2-carboxylic acid exhibits excellent resistance to hydrolysis and oxidation, which enhances its suitability for long-term storage and use in demanding environments.

Looking ahead, the potential applications of this compound are vast. Its unique combination of structural features positions it as a valuable tool in drug discovery, materials science, and chemical engineering. Ongoing research continues to uncover new ways to harness its properties for innovative solutions across these fields.